Cas no 52760-99-3 (Piperidinium,4-(ethoxycarbonyl)-1,1-dimethyl-, iodide (1:1))

• Product name: Piperidinium,4-(ethoxycarbonyl)-1,1-dimethyl-, iodide (1:1)
• CAS No: 52760-99-3
• MF: C₁₀H₂₀NO₂+^.I-
• MW: 313.1753
• CID: 367930
• PubChem ID: 6452722

Piperidinium,4-(ethoxycarbonyl)-1,1-dimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperidinium,4-(ethoxycarbonyl)-1,1-dimethyl-, iodide (1:1)
• ethyl 1,1-dimethylpiperidin-1-ium-4-carboxylate,iodide
• N-methylpethidine
• N-Methyldemerol
• N-Methylmeperidine
• 4-(ETHOXYCARBONYL)-1,1-DIMETHYLPIPERIDIN-1-IUM IODIDE
• DTXSID20967207
• 52760-99-3
• Piperidinium, 4-(ethoxycarbonyl)-1,1-dimethyl-, iodide

• Inchi： InChI=1S/C10H20NO2.HI/c1-4-13-10(12)9-5-7-11(2,3)8-6-9;/h9H,4-8H2,1-3H3;1H/q+1;/p-1
• InChI Key： BXEPTAGEPPHUDX-UHFFFAOYSA-M
• SMILES： CCOC(=O)C1CC[N+](CC1)(C)C.[I-]

Computed Properties

• Exact Mass: 292.8969
• Monoisotopic Mass: 313.053872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 26.3